sec-Butylamine, acetate
Overview
Description
Sec-Butylamine, acetate is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.17 g/mol. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of sec-Butylamine, acetate can be achieved through the reaction of sec-Butylamine with acetic anhydride in the presence of a catalyst.", "Starting Materials": [ "sec-Butylamine", "Acetic anhydride", "Catalyst" ], "Reaction": [ "Add sec-Butylamine to a reaction flask", "Add acetic anhydride to the reaction flask", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and maintain it for a specific time", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with a suitable solvent", "Dry the product under vacuum to obtain sec-Butylamine, acetate" ] } | |
CAS No. |
15105-29-0 |
Molecular Formula |
C6H13NO2 |
Molecular Weight |
131.17 g/mol |
IUPAC Name |
2-aminobutyl acetate |
InChI |
InChI=1S/C6H13NO2/c1-3-6(7)4-9-5(2)8/h6H,3-4,7H2,1-2H3 |
InChI Key |
SCDHRSUWYYPXAY-UHFFFAOYSA-N |
SMILES |
CCC(C)N.CC(=O)O |
Canonical SMILES |
CCC(COC(=O)C)N |
Origin of Product |
United States |
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